Cas no 2230803-91-3 (1,4-diethyl 2-amino-3-({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methoxy)butanedioate)

• Product Name: 1,4-diethyl 2-amino-3-({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methoxy)butanedioate
• CAS No: 2230803-91-3
• MF: C₁₇H₂₀F₃N₃O₅
• MW: 403.353014945984
• CID: 5945317
• PubChem ID: 165841393
• Update Time: 2025-05-25

1,4-diethyl 2-amino-3-({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methoxy)butanedioate Chemical and Physical Properties

Names and Identifiers

• 1,4-diethyl 2-amino-3-({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methoxy)butanedioate
• 2230803-91-3
• 1,4-diethyl 2-amino-3-({4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methoxy)butanedioate
• EN300-1726359

• Inchi： 1S/C17H20F3N3O5/c1-3-26-14(24)12(21)13(15(25)27-4-2)28-9-10-5-7-11(8-6-10)16(22-23-16)17(18,19)20/h5-8,12-13H,3-4,9,21H2,1-2H3
• InChI Key： CAANYVPXNVVAIA-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC(=CC=2)COC(C(=O)OCC)C(C(=O)OCC)N)N=N1)(F)F

Computed Properties

• Exact Mass: 403.13550523g/mol
• Monoisotopic Mass: 403.13550523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Additional information on 1,4-diethyl 2-amino-3-({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methoxy)butanedioate

1,4-Diethyl 2-Amino-3-({4-[3-(Trifluoromethyl)-3H-Diazirin-3-yl]Phenyl}Methoxy)Butanedioate: A Comprehensive Overview

1,4-Diethyl 2-amino-3-({4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methoxy)butanedioate, with the CAS number 2230803-91-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates a butanedioate backbone, an amino group, and a trifluoromethyl-substituted diazirine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer chemistry, and catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diazirine ring. Diazirines are three-membered rings containing two nitrogen atoms and one carbon atom, making them highly reactive and suitable for various chemical transformations. The trifluoromethyl substitution on the diazirine ring enhances its stability and reactivity, making it an ideal component for constructing more complex molecules. Recent studies have explored the use of diazirines in click chemistry reactions, where they serve as efficient building blocks for constructing bioactive compounds.

The butanedioate backbone of this compound provides a rigid structure that can be further modified to introduce additional functional groups. The amino group at position 2 adds to the compound's versatility by enabling interactions with other molecules through hydrogen bonding or coordination. This feature is particularly valuable in drug design, where such interactions are crucial for binding to target proteins or enzymes.

One of the most intriguing aspects of this compound is its potential application in polymer chemistry. The combination of a reactive diazirine moiety and a flexible butanedioate backbone makes it an excellent candidate for developing novel polymers with tailored properties. Recent research has focused on using such compounds as monomers in step-growth polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability.

In addition to its chemical applications, this compound has shown promise in biological systems. The trifluoromethyl group is known to enhance lipophilicity, which can improve the bioavailability of drugs. Furthermore, the amino group can participate in various biochemical reactions, making this compound a potential lead for developing new pharmaceutical agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the diazirine ring exhibits significant electron deficiency due to the electronegative trifluoromethyl group. This electron deficiency enhances the reactivity of the diazirine ring towards nucleophilic attacks, making it an attractive component for designing reaction-specific catalysts.

The environmental impact of this compound is another area of interest. Given its complex structure and potential applications, understanding its biodegradation pathways and toxicity profile is essential for ensuring sustainable use. Preliminary studies suggest that this compound undergoes slow hydrolysis under physiological conditions, which may influence its persistence in the environment.

In conclusion, 1,4-diethyl 2-amino-3-({4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methoxy)butanedioate represents a fascinating example of how modern organic chemistry can create molecules with multifaceted functionalities. Its unique structure, combined with recent research findings, positions it as a valuable tool in various scientific disciplines. As our understanding of its properties continues to grow, so too will its potential applications in industry and academia.